Cas no 1951439-87-4 (Tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate)

• Product Name: Tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• CAS No: 1951439-87-4
• MF: C₂₁H₃₃ClN₂O₂Si
• MW: 409.037425756454
• MDL: MFCD28347609
• CID: 4630925
• PubChem ID: 78358470
• Update Time: 2025-10-16

Tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• tert-butyl4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• tert-butyl 4-chloro-1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridine-5-carboxylate
• CS-M2764
• 1951439-87-4
• AKOS037649732
• BDD43987
• CS-13522
• Tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

• MDL： MFCD28347609
• Inchi： 1S/C21H33ClN2O2Si/c1-13(2)27(14(3)4,15(5)6)24-11-10-16-18(22)17(12-23-19(16)24)20(25)26-21(7,8)9/h10-15H,1-9H3
• InChI Key： SZSSLHZRVHPPCT-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC(C)(C)C)=CN=C2C=1C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 408.1999825g/mol
• Monoisotopic Mass: 408.1999825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1

Additional information on Tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

Tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS No. 1951439-87-4): A Comprehensive Overview

Tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS No. 1951439-87-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is particularly noteworthy. The molecule consists of a pyrrolo[2,3-b]pyridine core, which is a common scaffold in many biologically active compounds. The presence of a tert-butyl ester group at the C-5 position and a triisopropylsilyl (TIPS) protecting group at the C-1 position adds to its complexity and functional versatility. The chloro substituent at the C-4 position further enhances the compound's reactivity and potential for modification.

The synthesis of tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate typically involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach begins with the formation of the pyrrolo[2,3-b]pyridine core through a cyclization reaction. Subsequent functionalization steps introduce the tert-butyl ester and triisopropylsilyl groups, followed by the addition of the chloro substituent. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

In terms of biological activity, tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, making it a valuable lead compound for drug discovery. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity against kinases involved in cancer signaling pathways. Additionally, preliminary studies have indicated its ability to modulate ion channels and neurotransmitter receptors, suggesting potential applications in neurological disorders.

The pharmacological properties of tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate are also being explored in preclinical models. Animal studies have shown that this compound exhibits good bioavailability and favorable pharmacokinetic profiles. These findings are crucial for advancing the compound into clinical trials and ultimately developing it into a therapeutic agent.

Recent research has also focused on optimizing the structure of tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate to enhance its potency and selectivity. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity. For example, modifying the substituents on the pyrrolo[2,3-b]pyridine core can significantly impact its binding affinity to target proteins. These insights are guiding the design of more potent analogs with improved therapeutic profiles.

In conclusion, tert-butyl 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS No. 1951439-87-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, paving the way for innovative treatments in various disease areas.